Cas no 59898-61-2 (3-Butyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

3-Butyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one structure
59898-61-2 structure
Product Name:3-Butyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:59898-61-2
MF:C12H16N2OS2
MW:268.398240089417
CID:874200
Update Time:2026-04-29

3-Butyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-BUTYL-2-MERCAPTO-5,6-DIMETHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
    • 3-butyl-5,6-dimethyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
    • 3-butyl-5,6-dimethyl-2-thioxo-2,3-dihydro-1H-thieno[2,3-d]pyrimidin-4-one
    • T0510-6063
    • 3-Butyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
    • Inchi: InChI=1S/C12H16N2OS2/c1-4-5-6-14-11(15)9-7(2)8(3)17-10(9)13-12(14)16/h4-6H2,1-3H3,(H,13,16)
    • InChI Key: RXPJIWZKRVZASH-UHFFFAOYSA-N
    • SMILES: CCCCN1C(C2=C(SC(C)=C2C)NC1=S)=O

Computed Properties

  • Exact Mass: 268.07000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3

Experimental Properties

  • PSA: 101.93000
  • LogP: 3.16360

3-Butyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Butyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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